Cas no 72568-47-9 (ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate)

• Product Name: ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• CAS No: 72568-47-9
• MF: C₁₆H₁₆N₂O₃
• MW: 284.309844017029
• CID: 562037
• PubChem ID: 2779708
• Update Time: 2025-09-24

ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-3-carboxylicacid, 6-amino-5-cyano-2-methyl-4-phenyl-, ethyl ester
• ETHYL 6-AMINO-5-CYANO-2-METHYL-4-PHENYL-4H-PYRAN-3-CARBOXYLATE
• 2-amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-carboxylic acid ethyl ester
• 5-ethoxycarbonyl-2-amino-4-phenyl-3-cyano-6-methyl-4H-pyran
• 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylic acid ethyl ester
• ethyl 2-amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-carboxylate
• ethyl 6-amino-5-cynano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• ethyl-6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate
• Oprea1_702052
• XTMWVOYEFHWDDN-UHFFFAOYSA-N
• HMS590E10
• Oprea1_359158
• DTXSID30381511
• HMS2679E20
• F1524-0285
• AKOS016043076
• ChemDiv1_001154
• SR-01000410022
• CS-0319499
• SMR000282115
• 2-Amino-3-cyano-4-phenyl-5-carboethoxy-6-methyl-4H-pyran
• AB00591623-02
• SR-01000410022-1
• AKOS000487264
• MLS000712348
• CCG-15825
• CHEMBL1087042
• FT-0626142
• 72568-47-9
• AF-886/30811002
• ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate

• MDL： MFCD00416304
• Inchi： 1S/C16H16N2O3/c1-3-20-16(19)13-10(2)21-15(18)12(9-17)14(13)11-7-5-4-6-8-11/h4-8,14H,3,18H2,1-2H3
• InChI Key： XTMWVOYEFHWDDN-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2)C(C(=O)OCC)=C1C)N

Computed Properties

• Exact Mass: 284.11600
• Monoisotopic Mass: 284.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.34000
• LogP: 3.03168

ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans